Cas no 2377611-27-1 (2-(3-Fluorophenoxy)phenylboronic acid)

• Product Name: 2-(3-Fluorophenoxy)phenylboronic acid
• CAS No: 2377611-27-1
• MF: C₁₂H₁₀BFO₃
• MW: 232.015407085419
• CID: 5523788
• Update Time: 2025-07-18

2-(3-Fluorophenoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluorophenoxy)phenylboronic acid

• Inchi： 1S/C12H10BFO3/c14-9-4-3-5-10(8-9)17-12-7-2-1-6-11(12)13(15)16/h1-8,15-16H
• InChI Key： MXVIOTHEMHPDFM-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC=C1OC1=CC=CC(F)=C1)(O)O

Additional information on 2-(3-Fluorophenoxy)phenylboronic acid

Recent Advances in the Application of 2-(3-Fluorophenoxy)phenylboronic acid (CAS: 2377611-27-1) in Chemical Biology and Pharmaceutical Research

2-(3-Fluorophenoxy)phenylboronic acid (CAS: 2377611-27-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This boronic acid derivative is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including pharmaceuticals. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

One of the key areas of research involving 2-(3-Fluorophenoxy)phenylboronic acid is its application in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block in the creation of novel EGFR inhibitors, which show promise in targeting resistant mutations in non-small cell lung cancer (NSCLC). The boronic acid moiety facilitates the formation of stable complexes with biological targets, enhancing binding affinity and selectivity.

In addition to its role in drug synthesis, 2-(3-Fluorophenoxy)phenylboronic acid has been investigated for its utility in chemical biology tools. Researchers have utilized its ability to form reversible covalent bonds with diols and other functional groups to develop sensors for glucose and other biomarkers. A recent publication in ACS Chemical Biology detailed the design of a boronic acid-based fluorescent probe for real-time monitoring of cellular oxidative stress, leveraging the compound's unique reactivity.

The pharmacokinetic and toxicological profiles of 2-(3-Fluorophenoxy)phenylboronic acid have also been a focus of recent investigations. Preclinical studies indicate favorable bioavailability and low toxicity, making it a viable candidate for further drug development. However, challenges remain in optimizing its metabolic stability, as highlighted in a 2024 study in Drug Metabolism and Disposition, which identified potential metabolic pathways that could lead to rapid clearance in vivo.

Looking ahead, the versatility of 2-(3-Fluorophenoxy)phenylboronic acid continues to inspire innovative applications. Ongoing research explores its potential in targeted drug delivery systems, where its boronic acid group can be used to conjugate drugs to carriers that respond to specific physiological conditions, such as elevated reactive oxygen species (ROS) in tumor microenvironments. This approach could revolutionize the treatment of cancers and other diseases with high precision and reduced side effects.

In conclusion, 2-(3-Fluorophenoxy)phenylboronic acid (CAS: 2377611-27-1) represents a valuable tool in both chemical biology and pharmaceutical research. Its dual functionality as a synthetic intermediate and a bioactive moiety underscores its broad applicability. Future studies will likely focus on overcoming current limitations and expanding its use in novel therapeutic strategies, solidifying its role in advancing medical science.